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Compound of Interest

Compound Name: Paramax
CAS No.: 73802-00-3
Cat. No.: B1200449
Get Quote
. J

Disclaimer: The brand name "Paramax” is associated with multiple products, each containing
different active ingredients and therefore requiring distinct disposal procedures. It is crucial for
laboratory personnel to accurately identify the specific "Paramax” product in use by consulting
the product label and the corresponding Safety Data Sheet (SDS) before proceeding with any
disposal protocol. This guide provides disposal procedures for three identified "Paramax"
products to ensure the safety of researchers and compliance with environmental regulations.

PeraMax Ultra™ (Active Ingredient: Hydrogen
Peroxide)

PeraMax Ultra™ is an irrigation line cleaner with hydrogen peroxide as its active component.
The proper disposal of this product is contingent on its concentration.
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Characteristic Guideline

Active Ingredient Hydrogen Peroxide (H2032)

May be poured down the drain with copious
Low Concentration Disposal (<3%) amounts of cold water, if permitted by local

regulations.[1][2]

High Concentration Disposal (>8%) Must be treated as hazardous waste.[1]

Waste Classification (Unused Concentrate) D002 (Corrosive) by RCRA criteria.

Experimental Protocol for Disposal

Objective: To safely dispose of PeraMax Ultra™ waste from a laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety
goggles, lab coat.

Designated hazardous waste container (for high concentrations).

Cold water source.

pH paper (optional, for neutralization verification if required by local regulations).
Methodology:
For Low Concentration Waste (<3% Hydrogen Peroxide):

o Consult Local Regulations: Before proceeding, verify with your institution's Environmental
Health & Safety (EHS) department and local wastewater treatment authority that drain
disposal of dilute hydrogen peroxide is permissible.[1]

o Ensure Dilution: Confirm that the hydrogen peroxide waste is at a concentration of 3% or
less. If necessary, dilute with water in a well-ventilated area.

e Prepare for Disposal: Turn on the cold water tap to a strong, steady flow.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.laballey.com/blogs/articles/how-to-dispose-of-hydrogen-peroxide
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.laballey.com/blogs/articles/how-to-dispose-of-hydrogen-peroxide
https://www.laballey.com/blogs/articles/how-to-dispose-of-hydrogen-peroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Dispose: Slowly pour the dilute hydrogen peroxide solution down the drain.

e Flush Thoroughly: Continue to run cold water for several minutes after disposal to ensure the
solution is adequately flushed through the plumbing system.[1]

For High Concentration Waste (>8% Hydrogen Peroxide):

e Do Not Dispose Down the Drain: Concentrated hydrogen peroxide is corrosive and a strong
oxidizer; it must not be poured down the drain.

e Segregate as Hazardous Waste: Collect all high-concentration PeraMax Ultra™ waste in a
designated, properly labeled, and sealed hazardous waste container. The container should
be compatible with hydrogen peroxide and vented if necessary.[1][3]

o Storage: Store the hazardous waste container in a cool, well-ventilated area, away from
incompatible materials such as organic compounds, metals, and other reducing agents.[3]

» Arrange for Pickup: Contact your institution's EHS department to arrange for the collection
and disposal of the hazardous waste by a licensed contractor.[3]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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